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Compound of Interest

Compound Name: Hsd17B13-IN-80

Cat. No.: B12367912

Essential Safety and Handling Guide for Hsd17B13-
IN-80

Disclaimer: As a novel research chemical, Hsd17B13-IN-80 lacks a specific Safety Data Sheet
(SDS). The following guidance is based on best practices for handling new, uncharacterized
small molecule inhibitors. A thorough risk assessment should be conducted by the user's
institution prior to handling.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Hsd17B13-IN-80, a potent inhibitor of 17[3-
Hydroxysteroid dehydrogenase 13 (HSD17B13) used in nonalcoholic fatty liver disease
(NAFLD) research.

Quantitative Data Summary

Below is a summary of the available quantitative data for a deuterated version of the inhibitor,
Hsd17B13-IN-80-d3. This information is provided as a reference, and users should consult the
Certificate of Analysis for their specific compound lot.
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Parameter Value Source

IC50 (Estradiol) <0.1 uyM MedChemExpress|[1]

Room temperature (in
Storage (Solid) continental US) or as specified = MedChemExpress[1]

in the Certificate of Analysis.

Follow general guidelines for
] small molecules: aliquot and )
Storage (Solution) General Laboratory Practice
store at -20°C or -80°C to

minimize freeze-thaw cycles.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Hsd17B13-IN-80 from receipt to
preparation for experimental use.

Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:
o Safety Goggles: To protect eyes from splashes.
e Lab Coat: To protect skin and clothing.

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if
contaminated.

o Face Mask: Recommended, especially when handling the powdered form, to prevent
inhalation.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

e Log: Record the product details, including lot number and arrival date, in the lab inventory.
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» Store: Store the compound as recommended on the Certificate of Analysis, typically at room
temperature for the solid form.[1] Once in solution, it is advisable to store aliquots at -20°C or
-80°C.

Preparation of Stock Solution

All work with the solid compound and concentrated solutions should be performed in a certified
chemical fume hood.

o Weighing: Carefully weigh the required amount of the powdered compound. Avoid creating
dust.

» Dissolving: Use an appropriate solvent, such as dimethyl sulfoxide (DMSO), to dissolve the
compound to the desired stock concentration.[2]

» Aliquoting: Divide the stock solution into smaller, single-use aliquots to prevent
contamination and degradation from repeated freeze-thaw cycles.

e Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

o Storage: Store the aliquots in a freezer at -20°C or -80°C.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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